Cas no 1823182-52-0 (2-3-Chloro-5-(trifluoromethyl)pyridin-2-yl-2,2-difluoro-1-(piperazin-1-yl)ethan-1-one; trifluoroacetic acid)

• Product Name: 2-3-Chloro-5-(trifluoromethyl)pyridin-2-yl-2,2-difluoro-1-(piperazin-1-yl)ethan-1-one; trifluoroacetic acid
• CAS No: 1823182-52-0
• MF: C₁₄H₁₂ClF₈N₃O₃
• MW: 457.703610420227
• MDL: MFCD29042547
• CID: 4708517
• Update Time: 2023-11-22

2-3-Chloro-5-(trifluoromethyl)pyridin-2-yl-2,2-difluoro-1-(piperazin-1-yl)ethan-1-one; trifluoroacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-[3-chloro-5-(trifluoromethyl)pyridin-2-yl]-2,2-difluoro-1-(piperazin-1-yl)ethan-1-one; trifluoroacetic acid
• 2-[3-Chloro-5-(trifluoromethyl)pyridin-2-yl]-2,2-difluoro-1-piperazin-1-ylethanone;2,2,2-trifluoroacetic acid
• 2-3-Chloro-5-(trifluoromethyl)pyridin-2-yl-2,2-difluoro-1-(piperazin-1-yl)ethan-1-one; trifluoroacetic acid

• MDL： MFCD29042547
• Inchi： 1S/C12H11ClF5N3O.C2HF3O2/c13-8-5-7(12(16,17)18)6-20-9(8)11(14,15)10(22)21-3-1-19-2-4-21;3-2(4,5)1(6)7/h5-6,19H,1-4H2;(H,6,7)
• InChI Key： GHPNAEXSSQOFCE-UHFFFAOYSA-N
• SMILES： ClC1=CC(C(F)(F)F)=CN=C1C(C(N1CCNCC1)=O)(F)F.FC(C(=O)O)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 13
• Heavy Atom Count: 29
• Rotatable Bond Count: 2
• Complexity: 498
• Topological Polar Surface Area: 82.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines